Cas no 2034599-94-3 (2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzimidazol-1-yl)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
- 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
-
- Inchi: 1S/C18H17F3N6O/c19-18(20,21)15-9-16(23-11-22-15)25-5-7-26(8-6-25)17(28)10-27-12-24-13-3-1-2-4-14(13)27/h1-4,9,11-12H,5-8,10H2
- InChI Key: FQFCQHIUHOBTOV-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2=CC(C(F)(F)F)=NC=N2)CC1)CN1C=NC2=CC=CC=C21
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-0292-2μmol |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-5μmol |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-10μmol |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-20μmol |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-1mg |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-2mg |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-3mg |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-4mg |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-5mg |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0292-10mg |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
2034599-94-3 | 10mg |
$118.5 | 2023-09-08 |
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
Comprehensive Overview of 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS No. 2034599-94-3)
The compound 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one, identified by its CAS No. 2034599-94-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This benzodiazol-derived compound features a unique structural framework combining a trifluoromethylpyrimidine moiety and a piperazine ring, which are often associated with enhanced bioactivity and metabolic stability. Researchers are increasingly focusing on such small-molecule inhibitors due to their applicability in targeting specific enzymatic pathways, particularly in oncology and neurology.
In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their role in drug discovery. The trifluoromethyl group in 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one enhances lipophilicity and binding affinity, making it a candidate for modulating protein-protein interactions. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The integration of AI-driven drug design tools has further accelerated the exploration of such molecules, addressing questions like "How do heterocyclic compounds improve drug efficacy?" and "What are the applications of pyrimidine derivatives in cancer therapy?"
The piperazine component in this compound contributes to its conformational flexibility, a critical factor in achieving optimal binding to biological targets. This structural feature is frequently discussed in forums and publications focusing on kinase inhibitors and GPCR modulators. Given the rising interest in neurodegenerative diseases, the compound's potential to cross the blood-brain barrier is another area of active investigation. Searches for "blood-brain barrier penetration strategies" and "small-molecule CNS drugs" highlight the relevance of such research.
From a synthetic chemistry perspective, the preparation of 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one involves multi-step reactions, including N-alkylation and nucleophilic substitution. These methods are widely documented in protocols for medicinal chemistry libraries, catering to queries like "How to synthesize complex heterocycles efficiently?" The compound's CAS No. 2034599-94-3 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance.
In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one exemplifies the intersection of structural complexity and therapeutic potential. Its design reflects contemporary strategies in drug optimization, resonating with topics such as "fragment-based drug discovery" and "computational chemistry." As the scientific community continues to explore its applications, this compound is poised to contribute to advancements in targeted therapies and personalized medicine.
2034599-94-3 (2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)